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Introduction
Talbot interferometry is a powerful, simple, and precise optical technique for measuring the

focal length of lenses.[1] This method is particularly advantageous for determining long focal

lengths, where traditional methods like nodal slide benches may be limited by physical space.

[2][3] The technique relies on the Talbot effect, a near-field diffraction phenomenon where a

periodic grating, when illuminated by a coherent light source, produces self-images at regular

intervals known as the Talbot distance.[1][4] By introducing a lens, the Talbot images are

magnified or reduced, and the superposition of this altered Talbot image with a second grating

creates a moiré pattern.[2] The characteristics of this moiré pattern, specifically the tilt angle or

the period of the fringes, are directly related to the focal length of the test lens.[2] This

application note provides a detailed protocol for implementing Talbot interferometry for focal

length measurement, along with data presentation guidelines and a discussion of its practical

applications.

Principle of Operation
When a collimated, coherent beam of light passes through a periodic grating (G1), a series of

self-images of the grating are formed at specific distances along the direction of light

propagation. This is known as the Talbot effect.[1] The distance between these self-images is
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the Talbot length. If a second grating (G2) is placed at one of these Talbot planes, a moiré

pattern is formed by the superposition of the self-image of G1 and the grating G2.[5]

When a test lens is placed in the optical path before the first grating, it introduces a spherical

wavefront. This causes the Talbot images to be magnified for a negative lens or reduced for a

positive lens.[2] The resulting moiré fringes formed by the interaction of the modified Talbot
image and the second grating will exhibit a tilt. The angle of this tilt is a direct measure of the

focal length of the lens under test.[2] Alternatively, if the gratings are perfectly aligned, the

spacing of the moiré fringes can be used to determine the focal length.[2] For enhanced

accuracy, phase-shifting techniques can be employed to analyze the moiré fringes and derive

the focal length from the phase map of the lens.[5][6]

Experimental Setup and Protocol
Materials and Equipment

He-Ne Laser (e.g., 10 mW, 632.8 nm)[5][7]

Spatial Filter and Collimating Lens[5]

Two identical Ronchi gratings (e.g., pitch of 0.22 mm or 0.4 mm)[2][5]

Optical bench

Mounts for laser, lenses, and gratings

Test lens (positive or negative)

Rotation stage for one of the gratings

Translation stage for one of the gratings[5]

Observing screen or CCD camera[7]

Image analysis software (if using a CCD camera)

Experimental Workflow
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Experimental Setup

Measurement Protocol

Data Analysis

He-Ne Laser Spatial Filter & Collimator
Coherent Beam

Test Lens
Collimated Beam

Grating 1 (Fixed) Grating 2 (on Rotation/Translation Stage)
Talbot Distance (zk)

Observing Screen / CCD

Moiré Pattern

Acquire Moiré Pattern Image

1. Align Optical Components 2. Calibrate without Test Lens 3. Insert Test Lens 4. Observe Moiré Fringes 5. Measure Fringe Tilt Angle (α) 6. Calculate Focal Length (f)

Apply Formula to Calculate fImage Processing (e.g., Fourier Filtering) Extract Fringe Angle/Spacing

Click to download full resolution via product page

Experimental workflow for focal length measurement.

Detailed Protocol
System Alignment:

Set up the laser, spatial filter, and collimating lens on the optical bench to produce a clean,

collimated beam of light.[5]

Mount the two Ronchi gratings (G1 and G2) on their respective holders. G1 should be

fixed, while G2 should be on a rotation and translation stage.

Align G1 and G2 perpendicular to the optical axis.

Setting the Talbot Distance:

The distance between the two gratings, z, should be set to a Talbot distance. The Talbot
distance is given by zk = k * p2 / λ, where p is the pitch of the grating, λ is the wavelength

of the laser, and k is an integer.[5] For good contrast, the first negative Talbot image

distance (k=1) can be used.[2]

Initial Moiré Pattern (Calibration):

Without the test lens in the optical path, illuminate G1 with the collimated beam.
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Slightly rotate G2 by a small, known angle (θ).

Observe the moiré fringe pattern on the screen or with the CCD camera. These initial

fringes will be straight and their orientation depends on the relative angle between the

gratings.[2]

Introducing the Test Lens:

Place the test lens in front of the first grating (G1).[2] The distance between the lens and

G1 should be negligible for simpler calculations.[2]

Observing and Measuring the Moiré Fringe Tilt:

The introduction of the test lens will cause the moiré fringes to rotate to a new angle (α).[2]

Capture an image of the new moiré pattern.

Measure the tilt angle (α) of the moiré fringes relative to a reference direction.

Calculating the Focal Length:

The focal length (f) of the test lens can be calculated using the relationship between the tilt

angle of the moiré fringes and the system parameters. The specific formula will depend on

the geometric configuration. A common relationship is that the tangent of the fringe tilt

angle is inversely proportional to the focal length.[2]

Phase-Shifting Method (Optional, for higher accuracy):

For more precise measurements, a phase-shifting technique can be implemented.[5][6]

This involves capturing multiple moiré patterns while translating G2 in its plane by

fractions of the grating pitch (e.g., in four steps of p/4).[5]

A four-step algorithm is then used to compute the phase map of the lens from these

images.[5]

The focal length is then determined from the slope of this phase map.[5]
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Data Presentation
Quantitative results from Talbot interferometry experiments should be summarized for clarity

and comparison.

Parameter Symbol Example Value Reference

Laser Wavelength λ 632.8 nm [7]

Grating Pitch p 0.22 mm [2]

Talbot Distance zk 76.5 mm (for k=1) [2]

Relative Grating Angle θ 4° [2]

Measured Fringe

Angle (Positive Lens)
α 17° [2]

Calculated Focal

Length (Positive Lens)
f 4050 mm [2]

Measured Fringe

Angle (Negative Lens)
α -13° [2]

Calculated Focal

Length (Negative

Lens)

f -4126 mm [2]

Reported

Measurement Error
- < 1% to 2% [3][8]

Logical Relationships in Data Analysis
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Input Parameters

Calculation

Output

Wavelength (λ)

f = f(α, θ, p, zk)

Grating Pitch (p) Initial Grating Angle (θ) Measured Moiré Angle (α) Talbot Distance (zk)

Focal Length (f)

Click to download full resolution via product page

Relationship between input parameters and focal length calculation.

Merits and Limitations
Advantages:

Simplicity: The optical setup is relatively simple and easy to assemble.[3]

Versatility: The same system can be used to measure the focal length of both positive and

negative lenses.[2][3]

Long Focal Lengths: It is particularly effective for measuring long focal lengths where other

methods are impractical.[2]

Local Power Distribution: The technique can be used to measure lenses with local power

variations, such as progressive or bifocal lenses.[2]

Tunable Sensitivity: The sensitivity of the measurement can be adjusted by choosing

different Talbot distances.[2][3]
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Limitations:

Optical Bench Length: The length of the optical bench can be a limiting factor for very long

focal lengths.[3]

Angle Measurement Accuracy: The precision of the device used to measure the moiré fringe

angle can impact the overall accuracy of the focal length determination.[3]

Coherence Requirements: The method relies on a coherent light source.

Conclusion
Talbot interferometry offers a robust and adaptable method for the precise measurement of

lens focal lengths. Its straightforward setup and the ability to measure a wide range of lens

types, including those with long focal lengths, make it a valuable tool in research and

development settings. By following the detailed protocol and understanding the underlying

principles, researchers can effectively implement this technique to characterize optical

components with high accuracy. The integration of modern digital imaging and phase-shifting

techniques further enhances the precision and utility of this classic interferometric method.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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focal-length-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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